N-1,3-benzodioxol-5-yl-3-chloro-4-methylbenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-chloro-4-methylbenzamide
• InChI: InChI=1S/C15H12ClNO3/c1-9-2-3-10(6-12(9)16)15(18)17-11-4-5-13-14(7-11)20-8-19-13/h2-7H,8H2,1H3,(H,17,18)
• InChI Key: WUFWCBQCHDRQOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCO3)Cl
• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol
• Solubility: <0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-1,3-benzodioxol-5-yl-3-chloro-4-methylbenzamide, commonly known as MDMA, is a synthetic drug that has gained popularity for its psychoactive effects. The chemical structure of MDMA is similar to both amphetamines and hallucinogens, which are known to alter mood, perception, and cognitive processes. MDMA is commonly referred to as ecstasy, and it is often used recreationally for its euphoric effects. However, recent scientific research has shown that MDMA may have potential therapeutic applications.

Mechanism of Action

MDMA works by increasing the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. This results in increased feelings of pleasure, empathy, and sociability. MDMA also activates certain parts of the brain that are involved in memory and learning.
Biochemical and Physiological Effects
MDMA has a number of biochemical and physiological effects on the body. It increases heart rate and blood pressure, and it can cause dehydration and hyperthermia. In high doses, MDMA can cause seizures, coma, and even death. Long-term use of MDMA can lead to neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

MDMA has several advantages and limitations for use in laboratory experiments. One advantage is that it can be used to study the effects of neurotransmitter release on behavior and cognition. However, it is important to note that the effects of MDMA on the brain are complex and not fully understood. Additionally, the use of MDMA in laboratory experiments is heavily regulated due to its potential for abuse.

Future Directions

There are several potential future directions for research on MDMA. One area of interest is the use of MDMA in the treatment of other psychiatric disorders, such as addiction and eating disorders. Another area of interest is the development of safer and more effective MDMA analogs that can be used in therapeutic settings. Additionally, there is ongoing research into the long-term effects of MDMA use and the potential for neuroprotective interventions.

Synthesis Methods

MDMA is synthesized from safrole, which is a natural product found in sassafras oil. The synthesis process involves several steps, including isomerization, reduction, and amidation. The final product is a white crystalline powder that is soluble in water.

Scientific Research Applications

MDMA has been the subject of extensive scientific research in recent years, particularly in the field of psychotherapy. Studies have shown that MDMA can enhance the therapeutic process by reducing fear and anxiety and increasing empathy and trust. MDMA-assisted psychotherapy has been shown to be effective in treating post-traumatic stress disorder (PTSD), anxiety, and depression.